Cas no 1015609-43-4 (6-(Dimethoxymethyl)-1H-pyrrolo3,2-bpyridine)

• Product Name: 6-(Dimethoxymethyl)-1H-pyrrolo3,2-bpyridine
• CAS No: 1015609-43-4
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD09859115
• CID: 1070843
• PubChem ID: 329771611
• Update Time: 2025-10-18

6-(Dimethoxymethyl)-1H-pyrrolo3,2-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Dimethoxymethyl)-1H-pyrrolo[3,2-b]pyridine
• A-5831
• 1h-pyrrolo[3,2-b]pyridine,6-(dimethoxymethyl)-
• AKOS006313272
• BS-25988
• DB-029536
• CS-0091021
• D75019
• 6-(Dimethoxymethyl)-1H-pyrrolo[3,2-b]pyridine, AldrichCPR
• DTXSID70640154
• 1015609-43-4
• MFCD09859115
• 6-(Dimethoxymethyl)-1H-pyrrolo3,2-bpyridine

• MDL： MFCD09859115
• Inchi： 1S/C10H12N2O2/c1-13-10(14-2)7-5-9-8(12-6-7)3-4-11-9/h3-6,10-11H,1-2H3
• InChI Key： CMPMAKMKOVYMKM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C2C=CNC2=C1)OC

Computed Properties

• Exact Mass: 192.09000
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• PSA: 47.14000
• LogP: 1.85430

6-(Dimethoxymethyl)-1H-pyrrolo3,2-bpyridine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 6-(Dimethoxymethyl)-1H-pyrrolo3,2-bpyridine

6-(Dimethoxymethyl)-1H-pyrrolo[3,2-b]pyridine: A Comprehensive Overview

The compound 6-(Dimethoxymethyl)-1H-pyrrolo[3,2-b]pyridine (CAS No. 1015609-43-4) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of pyrrolopyridines, which are heterocyclic compounds combining the structural features of pyrrole and pyridine rings. The presence of the dimethoxymethyl group at the 6-position introduces additional complexity and functional diversity to the molecule.

Pyrrolopyridines have been extensively studied due to their versatile properties and potential as building blocks in organic synthesis. The dimethoxymethyl group in this compound is particularly interesting as it can act as a protecting group or serve as a site for further functionalization. Recent studies have highlighted the importance of such groups in modulating the electronic properties of heterocyclic compounds, making them suitable for applications in materials science and drug discovery.

The synthesis of 6-(Dimethoxymethyl)-1H-pyrrolo[3,2-b]pyridine involves a multi-step process that typically begins with the preparation of precursor molecules. One common approach is the use of cyclization reactions, where appropriately substituted starting materials undergo intramolecular reactions to form the pyrrolopyridine core. The introduction of the dimethoxymethyl group is often achieved through alkylation or substitution reactions, depending on the specific conditions and desired regiochemistry.

Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions. For instance, the use of transition metal catalysts has enabled more precise control over the formation of complex heterocycles. These developments have not only streamlined the synthesis of 6-(Dimethoxymethyl)-1H-pyrrolo[3,2-b]pyridine but also opened up new avenues for exploring its chemical reactivity and biological activity.

From a structural standpoint, 6-(Dimethoxymethyl)-1H-pyrrolo[3,2-b]pyridine exhibits a rigid framework that can influence its electronic properties. The conjugation between the pyrrole and pyridine rings enhances aromaticity, while the dimethoxymethyl group introduces steric bulk and electron-donating effects. These characteristics make the compound an attractive candidate for studies in nonlinear optics and electronic materials.

In terms of biological activity, preliminary screening has suggested that this compound may exhibit moderate inhibitory effects on certain enzymes. However, further research is required to fully understand its pharmacokinetic properties and potential toxicity profiles. Collaborative efforts between chemists and biologists are currently underway to explore its therapeutic potential in areas such as oncology and neurodegenerative diseases.

The physical properties of 6-(Dimethoxymethyl)-1H-pyrrolo[3,2-b]pyridine are also worth noting. Its melting point, solubility, and stability under various conditions have been characterized using advanced analytical techniques such as differential scanning calorimetry (DSC) and high-performance liquid chromatography (HPLC). These studies provide valuable insights into its suitability for practical applications.

Looking ahead, there is growing interest in leveraging computational chemistry tools to predict the behavior of this compound under different conditions. Molecular modeling studies are being conducted to assess its interaction with biomolecules and its potential for self-assembly into supramolecular structures. Such investigations are expected to shed light on new strategies for drug delivery and material design.

In conclusion, 6-(Dimethoxymethyl)-1H-pyrrolo[3,2-b]pyridine (CAS No. 1015609-43-4) represents a promising molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advances in synthetic methodologies and computational tools, positions it as a key player in contemporary chemical research. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial settings.